![molecular formula C22H26N2O3 B5000341 N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide](/img/structure/B5000341.png)
N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide, also known as JNJ-38431055, is a small molecule inhibitor that targets the histamine H3 receptor. This receptor is known to play a role in regulating the release of various neurotransmitters, including histamine, dopamine, and acetylcholine. JNJ-38431055 has been studied extensively for its potential use in treating various neurological and psychiatric disorders.
Mechanism of Action
N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide is a selective antagonist of the histamine H3 receptor, which is primarily expressed in the central nervous system. By blocking this receptor, this compound reduces the release of various neurotransmitters, including histamine, dopamine, and acetylcholine. This leads to a reduction in hyperactivity and impulsivity and an improvement in cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including a reduction in the release of histamine, dopamine, and acetylcholine. In addition, this compound has been shown to increase the release of norepinephrine and serotonin, which are neurotransmitters that play a role in regulating mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide is that it is a highly selective inhibitor of the histamine H3 receptor, which reduces the risk of off-target effects. However, one limitation of this compound is that it has a relatively short half-life, which may limit its effectiveness in clinical settings.
Future Directions
There are several future directions for research on N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide. One area of interest is the potential use of this compound in treating other neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is the development of more potent and selective inhibitors of the histamine H3 receptor, which could lead to more effective treatments for these disorders. Finally, there is a need for further research on the safety and efficacy of this compound in clinical settings.
Synthesis Methods
The synthesis of N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide involves several steps, including the formation of the piperidine ring, the introduction of the carbonyl group, and the coupling of the benzamide and methoxybenzene moieties. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
N-{4-[(2,6-dimethyl-1-piperidinyl)carbonyl]phenyl}-2-methoxybenzamide has been studied extensively for its potential use in treating various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention-deficit hyperactivity disorder (ADHD). In preclinical studies, this compound has been shown to improve cognitive function, reduce hyperactivity, and decrease impulsivity.
properties
IUPAC Name |
N-[4-(2,6-dimethylpiperidine-1-carbonyl)phenyl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-15-7-6-8-16(2)24(15)22(26)17-11-13-18(14-12-17)23-21(25)19-9-4-5-10-20(19)27-3/h4-5,9-16H,6-8H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGNUVOZCZPHJLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.